
An In-Depth Technical Guide to Dipropetryn:
Chemical Structure and Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dipropetryn
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For Researchers, Scientists, and Drug Development Professionals

Abstract
Dipropetryn is a triazine herbicide recognized for its pre-emergence control of various weed

species. This technical guide provides a comprehensive overview of its chemical structure,

physicochemical properties, mechanism of action, toxicological profile, and environmental fate.

The information is presented to support research, scientific analysis, and development activities

related to this compound. All quantitative data are summarized in structured tables, and key

experimental methodologies are detailed. Visual diagrams generated using the DOT language

illustrate critical pathways and workflows.

Chemical Identity and Structure
Dipropetryn is a synthetic compound belonging to the s-triazine class of herbicides.[1] Its

chemical structure is characterized by a triazine ring substituted with an ethylthio group and two

isopropylamino groups.

Table 1: Chemical Identifiers of Dipropetryn
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Identifier Value Reference(s)

IUPAC Name

6-(ethylsulfanyl)-N2,N4-

di(propan-2-yl)-1,3,5-triazine-

2,4-diamine

[2]

CAS Number 4147-51-7 [3]

Molecular Formula C₁₁H₂₁N₅S [3]

Molecular Weight 255.38 g/mol [3]

Canonical SMILES
CCSC1=NC(=NC(=N1)NC(C)

C)NC(C)C

InChIKey
NPWMZOGDXOFZIN-

UHFFFAOYSA-N

Synonyms

Cotofor, Sancap, GS-16068, 2-

(Ethylthio)-4,6-

bis(isopropylamino)-s-triazine

Physicochemical Properties
Dipropetryn is a white solid at room temperature. Its solubility and partitioning behavior are

critical to its environmental mobility and bioavailability.

Table 2: Physicochemical Properties of Dipropetryn
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Property Value Temperature (°C) Reference(s)

Melting Point 104-106 °C N/A

Water Solubility 16 mg/L 20

Vapor Pressure 7.3 x 10⁻⁷ mm Hg 20

Log Kow (Octanol-

Water Partition

Coefficient)

3.45 25

pKa
3.78 ± 0.41

(Predicted)
N/A

Herbicidal Properties and Mechanism of Action
Dipropetryn is a selective, pre-emergence herbicide used to control annual grasses and

broadleaf weeds in crops such as cotton and melons. It is readily absorbed by the roots and

translocated through the xylem to the leaves and apical meristems.

The primary mode of action of Dipropetryn is the inhibition of photosynthesis. Like other

triazine herbicides, it targets Photosystem II (PSII) in the chloroplasts. Specifically, it binds to

the D1 protein of the PSII complex, blocking the electron transport chain and inhibiting the

photolysis of water. This disruption leads to a cascade of events, including the production of

reactive oxygen species, which cause lipid peroxidation and membrane damage, ultimately

leading to cell death.
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Figure 1: Mechanism of Action of Dipropetryn in Photosystem II.

Toxicological Profile
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The toxicity of Dipropetryn has been evaluated in various organisms. The available data

indicate low acute toxicity via oral and dermal routes in mammals.

Table 3: Acute Toxicity of Dipropetryn

Species
Route of
Exposure

Endpoint
Value
(mg/kg)

Toxicity
Category

Reference(s
)

Rat Oral LD50 3,900 - 5,000
IV (Practically

Non-toxic)

Rabbit Dermal LD50 >10,000
IV (Practically

Non-toxic)

Rainbow

Trout
Aquatic

LC50 (96-

hour)
2.7 mg/L

Moderately

Toxic

Bluegill

Sunfish
Aquatic

LC50 (96-

hour)
1.6 mg/L

Moderately

Toxic

Bird (species

not specified)
Oral LD50 >1,000 Slightly Toxic

Environmental Fate and Behavior
The environmental persistence and mobility of Dipropetryn are influenced by soil properties

and climatic conditions.

Soil Adsorption: Dipropetryn is more readily adsorbed in soils with high clay and organic

matter content. The soil organic carbon-water partitioning coefficient (Koc) is a key

parameter for assessing its mobility.

Degradation: Microbial breakdown is a significant pathway for the degradation of

Dipropetryn in the soil. The persistence of its residual activity is typically 1 to 3 months

under normal environmental conditions.

Photodecomposition and Volatilization: Losses from photodecomposition and volatilization

are considered to be slight.
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Experimental Protocols
Detailed experimental protocols are essential for the accurate assessment of the chemical and

toxicological properties of substances like Dipropetryn. Standardized guidelines, such as

those provided by the Organisation for Economic Co-operation and Development (OECD), are

widely used.

Acute Oral Toxicity Testing (OECD Guideline 423: Acute
Toxic Class Method)
This method is used to assess the acute oral toxicity of a substance.
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Figure 2: Workflow for Acute Oral Toxicity Testing (OECD 423).

Methodology Overview:

Animal Selection: Healthy, young adult rodents (typically rats) are used.
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Dosing: A single dose of the substance is administered orally. The test proceeds in a

stepwise manner using a limited number of animals at each step.

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14

days.

Endpoint: The method allows for the classification of the substance into one of a series of

toxicity classes based on the observed mortality.

Soil Adsorption/Desorption (OECD Guideline 106: Batch
Equilibrium Method)
This method is used to determine the soil adsorption coefficient (Kd) and the soil organic

carbon-water partitioning coefficient (Koc).

Methodology Overview:

Soil and Pesticide Preparation: A known mass of soil is equilibrated with a solution of

Dipropetryn of known concentration.

Equilibration: The soil-pesticide slurry is agitated for a defined period to reach equilibrium.

Phase Separation: The solid and liquid phases are separated by centrifugation.

Analysis: The concentration of Dipropetryn in the liquid phase is determined using a

suitable analytical method (e.g., HPLC).

Calculation: The amount of Dipropetryn adsorbed to the soil is calculated by the difference

between the initial and equilibrium concentrations in the solution. The Kd and Koc values are

then derived.

Conclusion
This technical guide has provided a detailed overview of the chemical structure and properties

of Dipropetryn. The data presented, including its physicochemical characteristics, herbicidal

mechanism of action, toxicological profile, and environmental fate, offer a valuable resource for

researchers and professionals in related fields. The inclusion of standardized experimental
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protocols and illustrative diagrams aims to facilitate a deeper understanding of this compound

and its interactions with biological and environmental systems. Further research into the

specific metabolites of Dipropetryn and more detailed chronic toxicity studies would provide an

even more complete picture of its overall profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

